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Compound of Interest

Compound Name: DSM705 hydrochloride

Cat. No.: B15562294

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the formulation of DSM705
hydrochloride, a potent and selective inhibitor of dihydroorotate dehydrogenase (DHODH)

from Plasmodium species. The information is intended for use in preclinical research and drug

development settings.

Introduction
DSM705 hydrochloride is a pyrrole-based antimalarial compound that specifically targets the

DHODH enzyme in Plasmodium, an essential enzyme for pyrimidine biosynthesis in the

parasite.[1][2][3][4][5] This selective inhibition makes it an attractive candidate for antimalarial

drug development, as it shows no significant activity against the mammalian DHODH enzyme.

[1][2] Due to its hydrophobic nature, DSM705 hydrochloride requires a specific formulation to

achieve concentrations suitable for in vivo studies. This document outlines a reliable

formulation protocol using a combination of Dimethyl Sulfoxide (DMSO) and Polyethylene

Glycol 300 (PEG300) as primary solvents.
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A summary of the key properties of DSM705 hydrochloride is presented below. The

hydrochloride salt form generally offers improved water solubility and stability compared to the

free base.[3]

Property Value Reference

Molecular Formula C₁₉H₂₀ClF₃N₆O [4]

CAS Number 2989908-08-7 [1]

Storage Temperature -20°C [4]

Mechanism of Action

Inhibitor of Plasmodium

Dihydroorotate

Dehydrogenase (DHODH)

[1][2][5]

IC₅₀ (P. falciparum DHODH) 95 nM [1][2]

IC₅₀ (P. vivax DHODH) 52 nM [1][2]

EC₅₀ (P. falciparum 3D7 cells) 12 nM [2]

In Vivo Pharmacokinetics in Mice
Pharmacokinetic parameters of DSM705 hydrochloride have been evaluated in Swiss outbred

mice.
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Route
of
Adminis
tration

Dose
Bioavail
ability
(F)

t₁/₂ (h)
Cₘₐₓ
(µM)

Plasma
Clearan
ce (CL)

Volume
of
Distribu
tion
(Vss)

Referen
ce

Oral

(p.o.)

2.6

mg/kg
74% 3.4 2.6 - - [1]

Oral

(p.o.)
24 mg/kg 70% 4.5 20 - - [1]

Intraveno

us (i.v.)

2.3

mg/kg
- - -

2.8

mL/min/k

g

1.3 L/kg [1]

Formulation Protocols
The following protocols are designed to achieve a clear and stable solution of DSM705
hydrochloride suitable for in vivo administration. It is crucial to add the co-solvents

sequentially as described to ensure proper dissolution.

Recommended Formulation for General Use
This formulation has been shown to achieve a solubility of at least 2.5 mg/mL for DSM705
hydrochloride.[2]

Materials:

DSM705 hydrochloride

Dimethyl Sulfoxide (DMSO)

Polyethylene Glycol 300 (PEG300)

Tween® 80

Saline (0.9% NaCl in sterile water)
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Vehicle Composition:

10% DMSO

40% PEG300

5% Tween® 80

45% Saline

Protocol:

Prepare a stock solution of DSM705 hydrochloride in DMSO. For example, to prepare a 25

mg/mL stock solution, dissolve 25 mg of DSM705 hydrochloride in 1 mL of DMSO. Ensure

the compound is completely dissolved. Gentle vortexing or sonication may be applied if

necessary.

Sequentially add the co-solvents. To prepare 1 mL of the final formulation, follow these steps

in order: a. To a sterile microcentrifuge tube, add 400 µL of PEG300. b. Add 100 µL of the 25

mg/mL DSM705 hydrochloride stock solution in DMSO to the PEG300. Mix thoroughly until

the solution is clear. c. Add 50 µL of Tween® 80 to the mixture. Mix until the solution is

homogeneous and clear. d. Add 450 µL of saline to bring the final volume to 1 mL. Mix

thoroughly.

Inspect the final solution. The final formulation should be a clear solution, free of any

precipitates. If precipitation occurs, ensure that the sequential addition of solvents was

followed correctly and that all components were thoroughly mixed at each step.

Alternative Formulations
For specific experimental needs, alternative formulations may be considered. These are

general protocols for poorly soluble compounds and may require optimization for DSM705
hydrochloride.

Formulation 2: High PEG300 Content

This formulation may be suitable for applications where a higher concentration of the drug is

needed and the use of Tween 80 is to be avoided.
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Vehicle Composition:

5-10% DMSO

90-95% PEG300

Protocol:

Prepare a stock solution of DSM705 hydrochloride in DMSO.

Add the desired volume of the DMSO stock solution to the corresponding volume of PEG300

to achieve the final desired concentration and vehicle composition.

Mix thoroughly until a clear solution is obtained. Note: The absence of an aqueous

component may affect the tolerability of this formulation in some administration routes.

Formulation 3: SBE-β-CD Based Formulation

This formulation utilizes a cyclodextrin to improve solubility.

Vehicle Composition:

10% DMSO

90% (20% SBE-β-CD in Saline)

Protocol:

Prepare a 20% (w/v) solution of Sulfobutyl ether-β-cyclodextrin (SBE-β-CD) in saline.

Prepare a stock solution of DSM705 hydrochloride in DMSO.

To prepare 1 mL of the final formulation, add 100 µL of the DSM705 hydrochloride DMSO

stock solution to 900 µL of the 20% SBE-β-CD solution.

Mix thoroughly until the solution is clear.
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Signaling Pathway of DSM705
DSM705 inhibits the de novo pyrimidine biosynthesis pathway in Plasmodium by targeting the

enzyme Dihydroorotate Dehydrogenase (DHODH).

De Novo Pyrimidine Biosynthesis

Outcome

Carbamoyl Phosphate

Dihydroorotate

Multiple Steps

Aspartate OrotateDHODH Parasite Growth Inhibition
& Death

UMPUPRT Pyrimidines (dUMP, dCTP)
Multiple Steps

DSM705 Hydrochloride
Inhibits

Click to download full resolution via product page

Caption: Inhibition of Plasmodium DHODH by DSM705 hydrochloride.

Experimental Workflow for Formulation Preparation
The following diagram illustrates the sequential steps for preparing the recommended DSM705
hydrochloride formulation.
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Preparation of Stock Solution

Final Formulation (1 mL)

Weigh DSM705 HCl

Add DMSO

Vortex/Sonicate to Dissolve

25 mg/mL Stock Solution

2. Add 100 µL Stock Solution

1. Add 400 µL PEG300

Mix Until Clear

3. Add 50 µL Tween® 80

Mix Until Homogeneous

4. Add 450 µL Saline

Mix Thoroughly

Final Formulation (2.5 mg/mL)

Click to download full resolution via product page

Caption: Workflow for DSM705 hydrochloride formulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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